Cas no 1105230-70-3 (5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide)

• Product Name: 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide
• CAS No: 1105230-70-3
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 6602507
• PubChem ID: 30860250
• Update Time: 2025-11-01

5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide
• 1105230-70-3
• AKOS024508649
• F5449-0196
• 5-ethoxy-4-oxo-N-(3-phenylpropyl)pyran-2-carboxamide
• VU0643357-1

• Inchi： 1S/C17H19NO4/c1-2-21-16-12-22-15(11-14(16)19)17(20)18-10-6-9-13-7-4-3-5-8-13/h3-5,7-8,11-12H,2,6,9-10H2,1H3,(H,18,20)
• InChI Key： AMROTDFOOONLOU-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C(NCCCC1C=CC=CC=1)=O)=O)OCC

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Additional information on 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide

Introduction to 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide (CAS No. 1105230-70-3) and Its Emerging Applications in Chemical Biology

The compound 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide (CAS No. 1105230-70-3) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural framework, featuring a pyran core appended with an ethoxy group, an oxo functionality, and an N-(3-phenylpropyl) side chain, positions it as a versatile scaffold for exploring novel pharmacological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing therapeutics. The pyran ring system, in particular, has been extensively studied for its role in modulating biological pathways due to its stability and ability to engage with various target proteins. In this context, the presence of the ethoxy group at the 5-position and the N-substituent at the 2-position introduces specific electronic and steric properties that can be exploited for fine-tuning binding affinity and selectivity.

The N-(3-phenylpropyl) moiety further enhances the compound's complexity, offering multiple interaction points with biological targets. This side chain's phenyl ring can participate in π-stacking interactions, while the propyl chain provides a hydrophobic anchor suitable for binding to lipid-rich environments or hydrophobic pockets within proteins. Such structural features make 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide a promising candidate for investigating mechanisms of action across diverse therapeutic areas.

Current research in chemical biology increasingly leverages computational methods to predict and validate molecular interactions. The structural motifs present in this compound have been observed in several bioactive molecules reported in recent literature. For instance, derivatives of the pyran ring system have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The ethoxy group's ability to influence electronic distribution may enhance binding to catalytic residues or allosteric sites, while the oxo functionality could serve as a hydrogen bond acceptor or participate in metal coordination.

Moreover, the N-(3-phenylpropyl) substituent has been strategically incorporated into molecules designed to modulate G-protein coupled receptors (GPCRs), a large family of membrane receptors involved in signal transduction. By tuning the length and branching of this side chain, researchers can fine-tune receptor affinity and signaling outcomes. Preliminary computational studies suggest that 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide could exhibit selectivity for certain GPCRs over others, making it a valuable tool for dissecting receptor signaling pathways.

In vitro assays have begun to explore the compound's potential as an inhibitor of protein-protein interactions (PPIs), which are critical mediators of many cellular processes but remain challenging targets for small molecule intervention. The rigid pyran core provides a scaffold that can mimic natural ligands or disrupt aberrant interactions, while the functional groups offer opportunities for covalent or non-covalent binding modalities. Early screening results indicate that derivatives of this compound may exhibit inhibitory activity against specific PPIs relevant to inflammatory diseases and neurodegeneration.

The synthesis of 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide has been optimized using modern organic methodologies, ensuring high yield and purity suitable for both preclinical testing and mechanistic studies. Advances in flow chemistry have enabled rapid access to libraries of related compounds, facilitating structure-function relationship studies. This approach aligns with current trends toward high-throughput synthesis and screening, which aim to accelerate the discovery pipeline.

Future directions for research on this compound include exploring its potential as a lead molecule for drug development. By leveraging structure-based design principles, researchers can iteratively modify key functional groups to enhance potency, selectivity, and pharmacokinetic properties. The pyran core's versatility allows for facile derivatization at multiple positions, enabling systematic exploration of pharmacophoric elements.

The integration of machine learning models into drug discovery workflows has further accelerated the process by predicting optimal modifications based on large datasets of bioactive compounds. These models can identify promising analogs of 5-ethoxy-4-oxo-N-(3-phenylpropyl)-4H-pyran-2-carboxamide, guiding synthetic efforts toward biologically relevant targets. Such interdisciplinary approaches are reshaping how novel therapeutics are designed and validated.

In conclusion,5-ethoxy-4-oxo-N-(3-phenoxypropyl)-4H-pyran -2-carboxamide (CAS No.1105230 -70 -3) stands as a compelling example of how structural complexity can be leveraged to develop innovative solutions in chemical biology. Its unique combination of functional groups positions it as a versatile tool for exploring biological mechanisms and discovering new therapeutic agents. As research continues to uncover its potential applications,this compound is poised to make significant contributions to our understanding of disease pathways and the development of next-generation medicines.